Cas no 94749-11-8 (4-Hydroxy-α1-6-(3-phenylpropoxy)hexylaminomethyl-1,3-benzenedimethanol)

• Product Name: 4-Hydroxy-α1-6-(3-phenylpropoxy)hexylaminomethyl-1,3-benzenedimethanol
• CAS No: 94749-11-8
• MF: C₂₄H₃₅NO₄
• MW: 401.539007425308
• CID: 1059009
• PubChem ID: 13375577
• Update Time: 2025-07-13

4-Hydroxy-α1-6-(3-phenylpropoxy)hexylaminomethyl-1,3-benzenedimethanol Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-α1-[[[6-(3-phenylpropoxy)hexyl]amino]methyl]-1,3-benzenedimethanol
• 2-(hydroxymethyl)-4-[1-hydroxy-2-[6-(3-phenylpropoxy)hexylamino]ethyl]phenol
• 4-Hydroxy-α1-[[[6-(3-phenylpropoxy)hexyl]amino]methyl]-1,3-benzenedimethanol (ACI)
• 94749-11-8
• Salmeterol xinafoate specified impurity C [EP]
• o-Des(phenylbutyl)-o-phenylpropyl salmeterol
• SALMETEROL XINAFOATE IMPURITY C [EP IMPURITY]
• 4-Hydroxy-alpha1-[[[6-(3-phenylpropoxy)hexyl]amino]methyl]-1,3-benzenedimethanol
• Salmeterol xinafoate, salmeterol-phenylpropoxy- [USP]
• Salmeterol EP Impurity C
• Des(phenylbutoxy)phenylpropoxy salmeterol
• 1,3-BENZENEDIMETHANOL, 4-HYDROXY-.ALPHA.1-(((6-(3-PHENYLPROPOXY)HEXYL)AMINO)METHYL)-
• UNII-2F7PT659E4
• DTXSID701141028
• 4-Hydroxy-?1-[[[6-(3-phenylpropoxy)hexyl]amino]methyl]-1,3-benzenedimethanol
• Des(phenylbutoxy)phenylpropoxy salmeterol, (+/-)-
• SALMETEROL XINAFOATE, SALMETEROL-PHENYLPROPOXY- [USP IMPURITY]
• 4-Hydroxy-I+/-1-[[[6-(3-phenylpropoxy)hexyl]amino]methyl]-1,3-benzenedimethanol
• 4-(1-Hydroxy-2-((6-(3-phenylpropoxy)hexyl)amino)ethyl)-2-(hydroxymethyl)phenol
• Q27254671
• SCHEMBL4454918
• 1,3-Benzenedimethanol, 4-hydroxy-alpha1-(((6-(3-phenylpropoxy)hexyl)amino)methyl)-
• starbld0005681
• (1RS)-1-[4-hydroxy-3-(hydroxymethyl)phenyl]-2-[[6-(3-phenylpropoxy)hexyl]amino]ethanol; 1,3-Benzenedimethanol, 4-hydroxy-alpha1-[[[6-(3-phenylpropoxy)hexyl]amino]methyl]-; Salmeterol Xinafoate Imp. C (EP); GR 35795X; Salmeterol EP Impurity C
• 2F7PT659E4
• 4-Hydroxy-α1-6-(3-phenylpropoxy)hexylaminomethyl-1,3-benzenedimethanol

• Inchi： 1S/C24H35NO4/c26-19-22-17-21(12-13-23(22)27)24(28)18-25-14-6-1-2-7-15-29-16-8-11-20-9-4-3-5-10-20/h3-5,9-10,12-13,17,24-28H,1-2,6-8,11,14-16,18-19H2
• InChI Key： PCSOCURVSKRIIM-UHFFFAOYSA-N
• SMILES： OC1C(CO)=CC(C(CNCCCCCCOCCCC2C=CC=CC=2)O)=CC=1

Computed Properties

• Exact Mass: 401.25660860g/mol
• Monoisotopic Mass: 401.25660860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 15
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 82Ų

4-Hydroxy-α1-6-(3-phenylpropoxy)hexylaminomethyl-1,3-benzenedimethanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature